Cas no 898787-03-6 (Benzenepropanenitrile, 2,5-dimethoxy-b-oxo-)

• Product Name: Benzenepropanenitrile, 2,5-dimethoxy-b-oxo-
• CAS No: 898787-03-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD02260817
• CID: 706769
• PubChem ID: 24726817
• Update Time: 2025-05-18

Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2,5-dimethoxy-b-oxo-
• 2,5-Dimethoxybenzoylacetonitrile
• 2,5-Dimethoxy-beta-Oxo-Benzenepropanenitrile
• FT-0604176
• SCHEMBL16563702
• 898787-03-6
• 3-(2,5-dimethoxyphenyl)-3-oxopropanenitrile
• AKOS002392777
• MFCD02260817

• MDL： MFCD02260817
• Inchi： 1S/C11H11NO3/c1-14-8-3-4-11(15-2)9(7-8)10(13)5-6-12/h3-4,7H,5H2,1-2H3
• InChI Key： NMSZWIOGJISPEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(CC#N)=O)OC

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.147
• Boiling Point: 373.6°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.517
• PSA: 59.32000
• LogP: 1.80018

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzenepropanenitrile, 2,5-dimethoxy-b-oxo-

Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- (CAS No. 898787-03-6): A Comprehensive Overview

Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- (CAS No. 898787-03-6) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive molecular structure, holds potential applications in various areas, including drug development and materials science.

The chemical structure of Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- consists of a benzene ring substituted with two methoxy groups at the 2 and 5 positions, a cyano group at the terminal end of a propyl chain, and a ketone group (b-oxo) attached to the propyl chain. This intricate arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an intriguing subject for scientific investigation.

In recent years, the study of Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- has been enriched by advancements in computational chemistry and spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stability. These techniques have also facilitated the identification of potential isomers and tautomers, which are crucial for understanding the compound's behavior in different environments.

The pharmacological properties of Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- have been a focal point of research in medicinal chemistry. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, preliminary in vitro studies have demonstrated that Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. These findings suggest its potential as a lead compound for the development of novel therapeutic agents.

In addition to its pharmacological potential, Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- has been explored for its use in materials science. The presence of multiple functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Research has shown that this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. Such materials have potential applications in industries ranging from electronics to aerospace.

The synthesis of Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- involves a series of well-defined chemical reactions. Common synthetic routes include the condensation of substituted benzaldehydes with appropriate nitriles followed by oxidation to introduce the ketone group. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches are essential for ensuring the long-term viability and scalability of industrial processes involving this compound.

Safety considerations are paramount when handling Benzenepropanenitrile, 2,5-dimethoxy-b-oxo-. While it is not classified as a hazardous material under current regulations, proper handling protocols should be followed to ensure laboratory safety. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to avoid degradation or contamination.

In conclusion, Benzenepropanenitrile, 2,5-dimethoxy-b-oxo- (CAS No. 898787-03-6) is a versatile compound with significant potential in various scientific and industrial applications. Its unique molecular structure and diverse functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and materials science.